Cas no 68941-77-5 (4-Methyl-2-pentylmagnesium bromide)

• Product Name: 4-Methyl-2-pentylmagnesium bromide
• CAS No: 68941-77-5
• MF: C₆H₁₃BrMg
• MW: 189.376421689987
• CID: 6432584
• PubChem ID: 131857653
• Update Time: 2026-03-11

4-Methyl-2-pentylmagnesium bromide Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-pentylmagnesium bromide, 0.25 M in THF
• 4-Methyl-2-pentylmagnesium bromide, 0.25 M in 2-MeTHF
• magnesium;2-methylpentane;bromide
• 4-Methyl-2-pentylmagnesium bromide
• 68941-77-5
• MFCD11553304

• Inchi： 1S/C6H13.BrH.Mg/c1-4-5-6(2)3;;/h4,6H,5H2,1-3H3;1H;/q;;+1/p-1
• InChI Key： OVZQVIOUFIPFDC-UHFFFAOYSA-M
• SMILES： C(C)([Mg]Br)CC(C)C

Computed Properties

• Exact Mass: 188.00510g/mol
• Monoisotopic Mass: 188.00510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 29.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on 4-Methyl-2-pentylmagnesium bromide

Comprehensive Guide to 4-Methyl-2-pentylmagnesium bromide (CAS No. 68941-77-5): Properties, Applications, and Industry Insights

4-Methyl-2-pentylmagnesium bromide (CAS No. 68941-77-5) is a highly versatile Grignard reagent widely utilized in organic synthesis and pharmaceutical research. This compound, characterized by its reactive magnesium-carbon bond, plays a pivotal role in nucleophilic addition reactions, enabling the formation of complex molecular structures. Its unique properties, including solubility in etheric solvents and stability under controlled conditions, make it indispensable for laboratories and industrial applications.

In recent years, the demand for 4-Methyl-2-pentylmagnesium bromide has surged due to its relevance in green chemistry and sustainable synthesis. Researchers are increasingly exploring its potential in catalytic processes and low-waste manufacturing, aligning with global trends toward eco-friendly chemical production. The compound’s compatibility with biodegradable solvents further enhances its appeal in environmentally conscious applications.

One of the most frequently searched questions about 68941-77-5 revolves around its handling and storage. While the reagent requires anhydrous conditions, advancements in air-sensitive techniques have simplified its use. Innovations like Schlenk lines and glovebox systems now allow safer manipulation, addressing common concerns among synthetic chemists. Additionally, its role in asymmetric synthesis—a hot topic in drug development—has been widely discussed in academic forums.

The pharmaceutical industry heavily relies on 4-Methyl-2-pentylmagnesium bromide for constructing chiral intermediates, a critical step in producing active pharmaceutical ingredients (APIs). Its ability to form carbon-carbon bonds efficiently makes it a cornerstone in small-molecule drug discovery. Recent studies highlight its utility in cancer research, particularly in synthesizing kinase inhibitors, a trending focus area in oncology.

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Quality control is another critical aspect tied to 68941-77-5. Analytical techniques such as titration and NMR spectroscopy ensure reagent purity, a topic frequently queried by quality assurance professionals. Suppliers increasingly provide certificates of analysis (CoA) and stability data to meet regulatory standards, reflecting industry shifts toward transparency.

In conclusion, 4-Methyl-2-pentylmagnesium bromide remains a cornerstone of modern synthetic chemistry, bridging academic research and industrial innovation. Its adaptability to green chemistry principles and alignment with pharmaceutical trends ensure its continued prominence. For researchers and procurement specialists, understanding its properties and applications is essential for leveraging its full potential in cutting-edge chemical development.